1-(Tetrahydro-2H-pyran-2-yl)-1H-pyrazole-4-carbonitrile

Specification

• CAS No.: 1448317-12-1
• Molecular Formula: C9H11N3O
• Molecular Weight: 177.2 g/mol
• IUPAC Name: 1-(oxan-2-yl)pyrazole-4-carbonitrile
• Standard InChI: InChI=1S/C9H11N3O/c10-5-8-6-11-12(7-8)9-3-1-2-4-13-9/h6-7,9H,1-4H2
• Standard InChI Key: OEHGKTKHZPZBGM-UHFFFAOYSA-N
• SMILES: C1CCOC(C1)N2C=C(C=N2)C#N
• Canonical SMILES: C1CCOC(C1)N2C=C(C=N2)C#N

Introduction

Chemical Properties and Structure

Physical and Chemical Characteristics

1-(Tetrahydro-2H-pyran-2-yl)-1H-pyrazole-4-carbonitrile is a nitrogen-containing heterocyclic compound with the molecular formula C₉H₁₁N₃O and a precise molecular weight of 177.20 g/mol. The compound contains multiple functional groups that define its chemical behavior: a pyrazole core (a five-membered aromatic heterocycle containing two adjacent nitrogen atoms), a nitrile (carbonitrile) group attached at the 4-position of the pyrazole ring, and a tetrahydropyran ring connected through the nitrogen at position 1 of the pyrazole.

The compound's structure combines the aromatic character of the pyrazole ring with the saturated oxygen-containing tetrahydropyran ring, creating a molecule with both polar and non-polar regions. This structural arrangement is significant for determining its solubility profile, stability, and potential interactions with biological targets. The presence of the carbonitrile group introduces a strong electron-withdrawing effect that influences the electronic distribution across the molecule.

The compound has been registered with CAS number 1448317-12-1 and MDL number MFCD27579158, providing standardized identifiers for database referencing and regulatory documentation.

Structural Data and Specifications

Parameter	Value
Chemical Name	1-(Tetrahydro-2H-pyran-2-yl)-1H-pyrazole-4-carbonitrile
CAS Number	1448317-12-1
MDL Number	MFCD27579158
Molecular Formula	C₉H₁₁N₃O
Molecular Weight	177.20 g/mol
Purity Specification	97%

Parameter	Classification/Recommendation
Signal Word	Warning
Hazard Statements	H317 (May cause an allergic skin reaction) H319 (Causes serious eye irritation)
Precautionary Statements	P280 (Wear protective gloves/protective clothing/eye protection/face protection) P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing)
UN Classification	N/A
Transport Class	N/A
Packing Group	N/A

Emergency Response Procedures

While detailed emergency response information specific to this compound is limited in the available data, standard protocols for chemicals with similar hazard classifications would apply. For skin contact resulting in irritation or allergic response, thorough washing with soap and water is recommended. For eye exposure, irrigation with clean water for at least 15 minutes would be appropriate, followed by medical evaluation if irritation persists.

Related Compounds and Chemical Context